Cas no 2703760-09-0 (5-(6,6-difluoro-1,4-diazepan-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

5-(6,6-Difluoro-1,4-diazepan-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione is a structurally complex heterocyclic compound featuring a fused isoindole-1,3-dione core with a 2,6-dioxopiperidin-3-yl substituent and a 6,6-difluoro-1,4-diazepane moiety. This compound is of interest in medicinal chemistry due to its potential as a pharmacophore in targeted drug design, particularly in the development of proteolysis-targeting chimeras (PROTACs) and other small-molecule therapeutics. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the diazepane and dioxopiperidine rings contribute to conformational flexibility and binding affinity. Its well-defined synthetic route and high purity make it suitable for research applications in oncology and neurodegenerative disease studies.
5-(6,6-difluoro-1,4-diazepan-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione structure
2703760-09-0 structure
Product Name:5-(6,6-difluoro-1,4-diazepan-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
CAS No:2703760-09-0
MF:C18H18F2N4O4
MW:392.356730937958
CID:5614663
PubChem ID:165944633
Update Time:2025-05-21

5-(6,6-difluoro-1,4-diazepan-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 5-(6,6-difluoro-1,4-diazepan-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
    • EN300-33365693
    • 2703760-09-0
    • Inchi: 1S/C18H18F2N4O4/c19-18(20)8-21-5-6-23(9-18)10-1-2-11-12(7-10)17(28)24(16(11)27)13-3-4-14(25)22-15(13)26/h1-2,7,13,21H,3-6,8-9H2,(H,22,25,26)
    • InChI Key: BCSDNRZUPAKRPP-UHFFFAOYSA-N
    • SMILES: FC1(CNCCN(C2C=CC3C(N(C(C=3C=2)=O)C2C(NC(CC2)=O)=O)=O)C1)F

Computed Properties

  • Exact Mass: 392.12961139g/mol
  • Monoisotopic Mass: 392.12961139g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 716
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 98.8Ų

5-(6,6-difluoro-1,4-diazepan-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-33365693-1g
5-(6,6-difluoro-1,4-diazepan-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
2703760-09-0
1g
$0.0 2023-09-04
Enamine
EN300-33365693-1.0g
5-(6,6-difluoro-1,4-diazepan-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
2703760-09-0 95.0%
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Additional information on 5-(6,6-difluoro-1,4-diazepan-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Exploring the Potential of 5-(6,6-difluoro-1,4-diazepan-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703760-09-0) in Modern Therapeutics

The compound 5-(6,6-difluoro-1,4-diazepan-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione, identified by CAS No. 2703760-09-0, represents a fascinating intersection of medicinal chemistry and drug discovery. Its unique structure combines a difluorinated diazepane moiety with a dioxopiperidine-linked isoindole-1,3-dione core, making it a subject of growing interest in pharmaceutical research. This molecule's potential applications span from oncology to neurodegenerative diseases, aligning with current trends in targeted therapy and small-molecule drug development.

Recent advancements in PROTAC (Proteolysis-Targeting Chimera) technology have brought molecules like 5-(6,6-difluoro-1,4-diazepan-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione into focus. Researchers are particularly intrigued by its potential as a protein degrader, given the presence of the 2,6-dioxopiperidin-3-yl group, which is known to interact with E3 ubiquitin ligases. This mechanism aligns with the industry's shift toward precision medicine and disease-modifying therapies, addressing unmet medical needs in conditions like multiple myeloma and autoimmune disorders.

The difluoro-diazepane component of this compound introduces enhanced metabolic stability and bioavailability, addressing a common challenge in CNS drug development. This feature has sparked interest in its potential for crossing the blood-brain barrier (BBB), making it a candidate for investigating neurodegenerative targets such as tau protein aggregation in Alzheimer's disease. The compound's dual functionality—combining a pharmacophore for target engagement with a ligand for protein degradation—positions it as a versatile tool in chemical biology studies.

From a synthetic chemistry perspective, the CAS No. 2703760-09-0 compound presents intriguing challenges and opportunities. Its isoindole-1,3-dione scaffold is amenable to further derivatization, enabling structure-activity relationship (SAR) studies to optimize potency and selectivity. The incorporation of fluorine atoms not only influences the molecule's physicochemical properties but also its interactions with biological targets, a strategy increasingly employed in rational drug design. These characteristics make it a valuable case study for academic and industrial researchers exploring fluorinated bioactive compounds.

In the context of drug repurposing, preliminary computational analyses suggest that 5-(6,6-difluoro-1,4-diazepan-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione may exhibit polypharmacology, potentially modulating multiple disease-relevant pathways. This aligns with the growing interest in network pharmacology approaches, where single molecules can address complex disease mechanisms. As the scientific community continues to explore next-generation therapeutics, compounds like this serve as important milestones in understanding the balance between molecular complexity and drug-like properties.

Ongoing research into CAS No. 2703760-09-0 is expected to yield valuable insights into the optimization of bifunctional molecules for therapeutic applications. Its structural features make it a promising candidate for further investigation in high-throughput screening campaigns and fragment-based drug discovery. As the pharmaceutical industry continues to evolve toward more sophisticated therapeutic modalities, compounds with such innovative architectures will likely play a pivotal role in shaping the future of precision therapeutics and personalized medicine.

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